![molecular formula C5H12BrN3 B2948289 5,5-dimethyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide CAS No. 502917-68-2](/img/structure/B2948289.png)
5,5-dimethyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide
Overview
Description
5,5-dimethyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide is a chemical compound with the CAS Number: 502917-68-2 . It has a molecular weight of 194.07 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of imidazoles, the class of compounds to which this molecule belongs, has been a topic of recent research . One method involves the cyclization of amido-nitriles, a process that can be facilitated by nickel-catalyzed addition . This reaction is followed by proto-demetallation, tautomerization, and dehydrative cyclization .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H11N3.BrH/c1-5(2)3-7-4(6)8-5;/h3H2,1-2H3,(H3,6,7,8);1H . This code provides a specific description of the molecule’s structure, including its atomic connectivity and tautomeric states .Chemical Reactions Analysis
While specific reactions involving this compound are not detailed in the search results, imidazoles in general are known for their versatility in chemical reactions . They are key components in functional molecules used in a variety of applications .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 194.07 .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
The future directions for research on this compound and similar imidazoles are vast. Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . They are used in traditional applications in pharmaceuticals and agrochemicals, as well as in emerging research into dyes for solar cells, functional materials, and catalysis . As such, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance
properties
IUPAC Name |
5,5-dimethyl-1,4-dihydroimidazol-2-amine;hydrobromide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N3.BrH/c1-5(2)3-7-4(6)8-5;/h3H2,1-2H3,(H3,6,7,8);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRJRRRNCESKSJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN=C(N1)N)C.Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
502917-68-2 | |
Record name | 5,5-dimethyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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